2-fluoro-N-phenylaniline

• IUPAC Name: 2-fluoro-N-phenylaniline
• InChI: InChI=1S/C12H10FN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,14H
• InChI Key: VMEVTYCKTNNHIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC=C2F
• Molecular Formula: C12H10FN
• DSSTOX Substance ID: DTXSID40379045
• Molecular Weight: 187.21 g/mol
• CAS No.: 328-20-1

Description

. . .

Synthesis Analysis

The synthesis of this compound is not explicitly mentioned in the search results. . .

Molecular Structure Analysis

. .

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. . .

Physical and Chemical Properties Analysis

. . . .

Scientific Research Applications

• Synthesis of Biologically Active Compounds : The compound ethyl phenylsulfinyl fluoroacetate can be alkylated with a range of alkyl halides and Michael acceptors. The resulting α-fluoro-α,β-unsaturated ethyl carboxylates are important intermediates for fluorine-containing biologically active compounds (Allmendinger, 1991).

• Radiopharmaceuticals for PET Imaging : 2-[18F]Fluoro-L-phenylalanine and 2-[18F]fluoro-L-tyrosine are promising radiopharmaceuticals for molecular imaging using positron emission tomography (PET). They are synthesized through a new three-step nucleophilic synthesis starting from [18F]fluoride (Meleán et al., 2011).

• Electrophilic Fluorinating Agents : Fluorine-containing nitrogen acids and their derivatives, such as N-fluoro derivatives of some nitrogen acids, are highly useful as electrophilic fluorinating agents. They have been used in a wide range of applications, including electrolytes in fuel cells and batteries (Vij et al., 1997).

• Organic Synthesis : The practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials, demonstrates the compound's significance in organic synthesis (Qiu et al., 2009).

• Chiral Derivatizing Agent : 2-Fluoro-2 phenylacetic acid is used as a chiral derivatizing agent. The enantiomeric excess of secondary alcohols or primary amines can be measured by 19 F NMR spectra of the corresponding esters or amides (Hamman et al., 1991).

• Conformational Studies : The influence and strength of possible intramolecular hydrogen bonding involving N-H--O, O-H--N, O-H--F, and N-H--F moieties are studied in compounds like 2-fluoro-phenylaminocyclohexanol to understand conformational preferences (Chiari et al., 2018).

Mechanism of Action

Target of Action

Fluorinated phenylalanines, a class of compounds to which 2-fluoro-n-phenylaniline belongs, have been known to play an important role as potential enzyme inhibitors and therapeutic agents .

Mode of Action

The introduction of fluorine into phenylalanine can modulate the acidity, basicity, hydrophobicity, geometry, conformation, reactivity, and moreover the bioavailability of the analogue .

Biochemical Pathways

It’s known that fluorinated phenylalanines can influence protein folding, protein-protein interactions, ribosomal translation, lipophilicity, acidity/basicity, optimal ph, stability, thermal stability, and therapeutic properties .

Pharmacokinetics

Fluorinated amino acids have considerable industrial and pharmaceutical potential, and they have played an important role as enzyme inhibitors as well as therapeutic agents .

Result of Action

The incorporation of fluorinated aromatic amino acids into proteins increases their catabolic stability especially in therapeutic proteins and peptide-based vaccines .

Action Environment

The high electronegativity of the fluorine leads to low polarizability and a strong covalent bond to carbon .

Safety and Hazards

. .

Biochemical Analysis

Biochemical Properties

2-fluoro-N-phenylaniline plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with various enzymes and proteins, influencing their activity and function. For instance, this compound can act as an inhibitor for certain enzymes, thereby modulating biochemical pathways. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to changes in the enzyme’s conformation and activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can alter the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism. Additionally, it can affect cell signaling pathways by interacting with key signaling molecules, thereby modulating cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of this compound to specific biomolecules, such as enzymes and receptors. This binding can lead to either inhibition or activation of the target biomolecule, depending on the nature of the interaction. For example, this compound can inhibit enzyme activity by binding to the enzyme’s active site, preventing substrate binding and subsequent catalysis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. It has been found that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects, while higher doses can lead to adverse effects, including toxicity and organ damage. Threshold effects have been observed, where a certain dosage level must be reached before significant biological effects are observed. These studies highlight the importance of dosage optimization in the use of this compound for therapeutic or research purposes .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It can be metabolized through pathways involving hydroxylation, leading to the formation of hydroxylated metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and metabolite levels within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions facilitate the localization and accumulation of this compound in specific cellular compartments. For instance, this compound can be transported across cell membranes by specific transporters, allowing it to reach its target sites within the cell .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It has been observed to localize in various cellular compartments, including the cytoplasm and nucleus. The localization of this compound is often directed by targeting signals or post-translational modifications that guide it to specific organelles. This subcellular distribution is essential for its interaction with target biomolecules and subsequent biochemical effects .

Synthesis routes and methods

Procedure details

A reaction vessel was charged with iodobenzene (1.42 g, 7 mmol), palladium(II) acetate (0.079 g, 0.35 mmol), 2,2′-bis(diphenylphosphino)-1,1′-binaphthyl (0.217 g, 0.35 mmol), cesium carbonate (6.8 g, 21 mmol), 2-fluoroaniline (0.777 g, 7 mmol) in anhydrous toluene (18 mL). Under a nitrogen atmosphere, the mixture was heated at 115° C. for 24 hours. The cooled mixture was diluted with water and ether. The organic layer was isolated, washed with saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated to a residue. The crude product was purified by silica gel column chromatography (0-30% ethyl acetate in hexanes) to give the desired product as a clear oil (1.1 g, 81%). 1H NMR (CDCl3, 300 MHz) δ 7.36-7.29 (m, 3H), 7.20-7.14 (m, 3H), 7.09-7.00 (m, 2H), 6.88-6.85 (m, 1H), 5.82 (br s, 1H). ESI m/z: 188.2 (M+H).